YGT-31

• Molecular Formula: C25H18F3NO5
• Molecular Weight: 469.4 g/mol
• InChI: InChI=1S/C25H18F3NO5/c26-25(27,28)17-8-6-15(7-9-17)13-29-23(32)14-33-18-10-19(30)24-20(31)12-21(34-22(24)11-18)16-4-2-1-3-5-16/h1-12,30H,13-14H2,(H,29,32)
• InChIKey: LJLGNPSPXNZOCN-UHFFFAOYSA-N

YGT-31: A Novel Chrysin-Based Selective PPARγ Modulator (SPPARγM) with Differentiated CDK5-Mediated Phosphorylation Inhibition

YGT-31 (CAS: 2835447-74-8) is a novel, synthetic small molecule derived from the flavonoid chrysin, classified as a selective peroxisome proliferator-activated receptor gamma (PPARγ) modulator (SPPARγM) [1]. It was developed through a structure-based virtual high-throughput screening and optimization campaign to specifically target the inhibition of CDK5-mediated phosphorylation of PPARγ at Serine 273 (p-Ser273) [2]. The compound demonstrates potent binding affinity to PPARγ with a reported Ki of 0.62 μM [3]. YGT-31 is a preclinical tool compound currently under investigation for its potential in treating type 2 diabetes mellitus (T2DM) and non-alcoholic fatty liver disease (NAFLD) [4].

• [1] Ma, L., et al. (2024). Structure-based screening, optimization and biological evaluation of novel chrysin-based derivatives as selective PPARγ modulators for the treatment of T2DM and hepatic steatosis. European Journal of Medicinal Chemistry, 276, 116728. View Source
• [2] Ma, L., et al. (2024). Structure-based screening, optimization and biological evaluation of novel chrysin-based derivatives as selective PPARγ modulators for the treatment of T2DM and hepatic steatosis. European Journal of Medicinal Chemistry, 276, 116728. View Source
• [3] MedChemExpress. (n.d.). YGT-31 | PPARγ Modulator. Product Technical Datasheet. Retrieved April 22, 2026. View Source
• [4] Ma, L., et al. (2024). Structure-based screening, optimization and biological evaluation of novel chrysin-based derivatives as selective PPARγ modulators for the treatment of T2DM and hepatic steatosis. European Journal of Medicinal Chemistry, 276, 116728. View Source

Why Generic PPARγ Agonists Cannot Substitute for YGT-31 in Research: Mechanistic Divergence and Selectivity Profile

The substitution of YGT-31 with generic, full PPARγ agonists like rosiglitazone or pioglitazone is scientifically invalid due to a fundamental divergence in their mechanism of action and resultant therapeutic index [1]. Full thiazolidinedione (TZD) agonists function by inducing the classical AF-2 "lock" mechanism, which, while effective at insulin sensitization, is also causally linked to adverse effects including weight gain, fluid retention, and bone loss [2]. In contrast, YGT-31 acts as a selective PPARγ modulator (SPPARγM), potently inhibiting the CDK5-mediated phosphorylation of PPARγ at Ser273 without triggering the AF-2 conformational change [3]. This targeted mechanism dissociates the beneficial metabolic effects from the class-associated toxicities, making YGT-31 a unique tool for investigating SPPARγM pharmacology and demonstrating that in-class interchangeability is not possible [4].

• [1] Ma, L., et al. (2024). Structure-based screening, optimization and biological evaluation of novel chrysin-based derivatives as selective PPARγ modulators for the treatment of T2DM and hepatic steatosis. European Journal of Medicinal Chemistry, 276, 116728. View Source
• [2] Ma, L., et al. (2024). Structure-based screening, optimization and biological evaluation of novel chrysin-based derivatives as selective PPARγ modulators for the treatment of T2DM and hepatic steatosis. European Journal of Medicinal Chemistry, 276, 116728. View Source
• [3] Ma, L., et al. (2024). Structure-based screening, optimization and biological evaluation of novel chrysin-based derivatives as selective PPARγ modulators for the treatment of T2DM and hepatic steatosis. European Journal of Medicinal Chemistry, 276, 116728. View Source
• [4] Ma, L., et al. (2024). Structure-based screening, optimization and biological evaluation of novel chrysin-based derivatives as selective PPARγ modulators for the treatment of T2DM and hepatic steatosis. European Journal of Medicinal Chemistry, 276, 116728. View Source

Quantitative Differentiation of YGT-31: Head-to-Head Evidence Against TZD Agonists

Mechanistic Divergence: YGT-31 Potently Inhibits CDK5-Mediated p-Ser273 Without AF-2 Agonism, Differentiating from Rosiglitazone

YGT-31 differentiates from full PPARγ agonists like rosiglitazone through its unique binding mode and resultant pharmacodynamics. While rosiglitazone is a potent full agonist that robustly activates the AF-2 transcriptional function (leading to both therapeutic and adverse effects), YGT-31 is a selective modulator that displays only partial agonism in transactivation assays [1]. Crucially, this is underpinned by YGT-31's potent inhibition of CDK5-mediated PPARγ phosphorylation at Ser273, a specific post-translational modification linked to insulin resistance, which was not reported for rosiglitazone in the same context [2].

Evidence Dimension	Inhibition of CDK5-mediated PPARγ-Ser273 phosphorylation (In vitro)
Target Compound Data	Potent inhibition; reduces p-Ser273 levels
Comparator Or Baseline	Rosiglitazone (Classical full PPARγ agonist)
Quantified Difference	YGT-31 is an SPPARγM that inhibits p-Ser273 with partial AF-2 agonism, whereas rosiglitazone acts as a full AF-2 agonist without this specific SPPARγM activity.
Conditions	Cellular assays measuring PPARγ-Ser273 phosphorylation and transcriptional activity.

Why This Matters

This mechanistic differentiation is the foundational evidence for YGT-31's improved therapeutic index, confirming it is not a generic PPARγ agonist and justifying its selection for research focused on separating therapeutic efficacy from class-based toxicity.

• [1] Ma, L., et al. (2024). Structure-based screening, optimization and biological evaluation of novel chrysin-based derivatives as selective PPARγ modulators for the treatment of T2DM and hepatic steatosis. European Journal of Medicinal Chemistry, 276, 116728. View Source
• [2] Ma, L., et al. (2024). Structure-based screening, optimization and biological evaluation of novel chrysin-based derivatives as selective PPARγ modulators for the treatment of T2DM and hepatic steatosis. European Journal of Medicinal Chemistry, 276, 116728. View Source

In Vivo Metabolic Efficacy: YGT-31 Demonstrates Glucose Lowering and Anti-Steatotic Effects in Murine Models, Comparable to Established Agonists

In an in vivo head-to-head comparison using a db/db mouse model of type 2 diabetes, YGT-31 administered orally at a dose of 50 mg/kg/day for 4 weeks demonstrated a significant and substantial reduction in fasting blood glucose levels [1]. Specifically, YGT-31 treatment resulted in a mean fasting blood glucose reduction of 43%, demonstrating comparable efficacy to the clinical gold standard rosiglitazone, which showed a 51% reduction under the same conditions [2]. Additionally, YGT-31 exhibited a robust anti-hepatic steatosis effect in a high-fat diet (HFD)-induced NAFLD mouse model, decreasing liver triglycerides by 52% relative to vehicle control, a benefit not associated with TZD agonists [3].

Evidence Dimension	Reduction in fasting blood glucose (4 weeks, db/db mice)
Target Compound Data	43% reduction
Comparator Or Baseline	Rosiglitazone: 51% reduction
Quantified Difference	YGT-31 achieved 84% of the glucose-lowering efficacy of rosiglitazone in this model.
Conditions	Oral gavage, 50 mg/kg/day for 4 weeks in male db/db mice (n=6/group).

Why This Matters

This data quantifies YGT-31's in vivo efficacy in gold-standard metabolic disease models, demonstrating that it achieves potent therapeutic effects comparable to a market-leading drug while offering a differentiated safety and target engagement profile.

• [1] Ma, L., et al. (2024). Structure-based screening, optimization and biological evaluation of novel chrysin-based derivatives as selective PPARγ modulators for the treatment of T2DM and hepatic steatosis. European Journal of Medicinal Chemistry, 276, 116728. View Source
• [2] Ma, L., et al. (2024). Structure-based screening, optimization and biological evaluation of novel chrysin-based derivatives as selective PPARγ modulators for the treatment of T2DM and hepatic steatosis. European Journal of Medicinal Chemistry, 276, 116728. View Source
• [3] Ma, L., et al. (2024). Structure-based screening, optimization and biological evaluation of novel chrysin-based derivatives as selective PPARγ modulators for the treatment of T2DM and hepatic steatosis. European Journal of Medicinal Chemistry, 276, 116728. View Source

Differentiated Safety Profile: YGT-31 Avoids TZD-Associated Side Effects in Preclinical Models

A key differentiator for YGT-31 is its demonstrated avoidance of the adverse effects classically associated with full PPARγ agonists. In a direct comparison using 3T3-L1 preadipocytes, treatment with rosiglitazone induced a substantial accumulation of lipid droplets, quantified as a 2.5-fold increase in Oil Red O staining relative to vehicle control, indicative of its potent pro-adipogenic activity [1]. In contrast, YGT-31 treatment resulted in negligible adipogenesis, with lipid accumulation comparable to the undifferentiated control, demonstrating a clear separation of therapeutic activity from adipogenic liability [2]. Furthermore, YGT-31 did not promote fluid retention or bone loss in chronic in vivo studies, common TZD-associated side effects [3].

Evidence Dimension	Induction of adipogenesis (Lipid accumulation via Oil Red O staining)
Target Compound Data	Negligible adipogenesis (comparable to control)
Comparator Or Baseline	Rosiglitazone: 2.5-fold increase in lipid accumulation
Quantified Difference	YGT-31 lacks the pro-adipogenic activity of rosiglitazone.
Conditions	3T3-L1 murine preadipocyte differentiation assay.

Why This Matters

This evidence quantifies YGT-31's improved safety profile in a well-established in vitro model of TZD side effects. For procurement, this data supports the selection of YGT-31 for research programs specifically seeking to avoid the confounding variables of weight gain and adipogenesis inherent to traditional PPARγ agonists.

• [1] Ma, L., et al. (2024). Structure-based screening, optimization and biological evaluation of novel chrysin-based derivatives as selective PPARγ modulators for the treatment of T2DM and hepatic steatosis. European Journal of Medicinal Chemistry, 276, 116728. View Source
• [2] Ma, L., et al. (2024). Structure-based screening, optimization and biological evaluation of novel chrysin-based derivatives as selective PPARγ modulators for the treatment of T2DM and hepatic steatosis. European Journal of Medicinal Chemistry, 276, 116728. View Source
• [3] Ma, L., et al. (2024). Structure-based screening, optimization and biological evaluation of novel chrysin-based derivatives as selective PPARγ modulators for the treatment of T2DM and hepatic steatosis. European Journal of Medicinal Chemistry, 276, 116728. View Source

Optimal Research and Procurement Use Cases for YGT-31 Based on Differentiated Evidence

Investigating Selective PPARγ Modulation as a Strategy to Dissociate Metabolic Efficacy from TZD-Associated Adverse Effects

YGT-31 is the ideal tool compound for research programs focused on the pharmacology of selective PPARγ modulators (SPPARγMs). Its demonstrated ability to achieve substantial glucose lowering (43% reduction in db/db mice) while avoiding the pro-adipogenic effects of rosiglitazone (a 2.5-fold increase in adipogenesis) [1] provides a validated chemical probe to study the separation of therapeutic and toxicological pathways. This makes it uniquely suited for target validation studies, mechanism-of-action investigations into the p-Ser273 axis, and the identification of biomarkers for SPPARγM activity [2].

Preclinical Research in Non-Alcoholic Fatty Liver Disease (NAFLD) and Hepatic Steatosis

Procurement of YGT-31 is strongly indicated for in vivo studies of NAFLD. Unlike many existing PPARγ ligands, YGT-31 has demonstrated a quantifiable and potent anti-steatotic effect, reducing liver triglycerides by 52% in a HFD-induced NAFLD model [3]. This evidence supports its use as a chemical tool for exploring the role of PPARγ in hepatic lipid metabolism and for evaluating combination therapy strategies where both insulin sensitization and direct liver benefits are desired [4].

Structural Biology and Molecular Modeling of the PPARγ LBD for Rational SPPARγM Design

The published molecular docking data for YGT-31 reveals a unique hydrogen-bonding network with specific residues (Ser342 and Glu343) within the PPARγ ligand-binding domain (LBD) [5]. This makes YGT-31 a valuable reference compound for structural biology studies, including co-crystallography efforts and computational chemistry campaigns aimed at designing next-generation SPPARγMs. Its well-characterized binding pose provides a validated starting point for structure-activity relationship (SAR) expansion and in silico screening [6].

• [1] Ma, L., et al. (2024). Structure-based screening, optimization and biological evaluation of novel chrysin-based derivatives as selective PPARγ modulators for the treatment of T2DM and hepatic steatosis. European Journal of Medicinal Chemistry, 276, 116728. View Source
• [2] Ma, L., et al. (2024). Structure-based screening, optimization and biological evaluation of novel chrysin-based derivatives as selective PPARγ modulators for the treatment of T2DM and hepatic steatosis. European Journal of Medicinal Chemistry, 276, 116728. View Source
• [3] Ma, L., et al. (2024). Structure-based screening, optimization and biological evaluation of novel chrysin-based derivatives as selective PPARγ modulators for the treatment of T2DM and hepatic steatosis. European Journal of Medicinal Chemistry, 276, 116728. View Source
• [4] Ma, L., et al. (2024). Structure-based screening, optimization and biological evaluation of novel chrysin-based derivatives as selective PPARγ modulators for the treatment of T2DM and hepatic steatosis. European Journal of Medicinal Chemistry, 276, 116728. View Source
• [5] Ma, L., et al. (2024). Structure-based screening, optimization and biological evaluation of novel chrysin-based derivatives as selective PPARγ modulators for the treatment of T2DM and hepatic steatosis. European Journal of Medicinal Chemistry, 276, 116728. View Source
• [6] Ma, L., et al. (2024). Structure-based screening, optimization and biological evaluation of novel chrysin-based derivatives as selective PPARγ modulators for the treatment of T2DM and hepatic steatosis. European Journal of Medicinal Chemistry, 276, 116728. View Source